Cas no 184482-92-6 (2-[(1H-1,3-benzodiazol-2-yl)methoxy]acetic acid hydrochloride)

• Product Name: 2-[(1H-1,3-benzodiazol-2-yl)methoxy]acetic acid hydrochloride
• CAS No: 184482-92-6
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• MDL: MFCD16293914
• CID: 4629241
• PubChem ID: 51051960
• Update Time: 2024-11-01

2-[(1H-1,3-benzodiazol-2-yl)methoxy]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((1H-benzo[d]imidazol-2-yl)methoxy)acetic acid hydrochloride
• 2-[(1H-1,3-benzodiazol-2-yl)methoxy]acetic acid hydrochloride
• EN300-235145
• AKOS022338759
• (1H-benzimidazol-2-ylmethoxy)aceticacidhydrochloride
• Acetic acid, (1H-benzimidazol-2-ylmethoxy)-, monohydrochloride
• F2150-0041
• 184482-92-6
• AB86012
• 2-(1H-benzimidazol-2-ylmethoxy)acetic acid;hydrochloride
• (1H-benzimidazol-2-ylmethoxy)acetic acid hydrochloride

• MDL： MFCD16293914
• Inchi： 1S/C10H10N2O3.ClH/c13-10(14)6-15-5-9-11-7-3-1-2-4-8(7)12-9;/h1-4H,5-6H2,(H,11,12)(H,13,14);1H
• InChI Key： KFLMWWKYTNGCHC-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)O)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles